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Compound of Interest

Compound Name: Robinin

Cat. No.: B1680710 Get Quote

An Objective Analysis of Two Structurally Related Flavonoids

In the landscape of natural product research, flavonoids stand out for their vast therapeutic

potential. Among them, Kaempferol and its glycoside derivative, Robinin, have garnered

significant attention. This guide provides a detailed comparative analysis of these two

compounds, focusing on their biochemical activities, underlying mechanisms, and

pharmacokinetic profiles to aid researchers and drug development professionals in their work.

Robinin, a kaempferol-3-O-robinoside-7-O-rhamnoside, essentially acts as a prodrug, which is

hydrolyzed to its aglycone form, Kaempferol, to exert its biological effects[1][2]. This

fundamental relationship governs the differences and similarities in their performance.

Comparative Data: Performance Metrics
The following tables summarize quantitative data from various experimental studies, offering a

side-by-side comparison of Robinin and Kaempferol.

Table 1: Physicochemical Properties
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Property Robinin Kaempferol

Chemical Formula C33H40O19 C15H10O6

Molar Mass 740.66 g/mol 286.24 g/mol

Structure
Kaempferol with robinose and

rhamnose moieties
Aglycone flavonoid

Solubility
Higher water solubility due to

sugar groups

Lower water solubility, soluble

in organic solvents

| Bioavailability | Dependent on hydrolysis by gut microbiota to Kaempferol[1] | Generally low

(~2%) due to extensive first-pass metabolism[3] |

Table 2: Comparative Antioxidant Activity

Compound Assay IC50 / Activity Reference

Kaempferol
DPPH Radical
Scavenging

Strongest activity
among its
glycosides

[4]

Kaempferol

Glycosides

DPPH Radical

Scavenging

Weaker activity than

Kaempferol aglycone
[4]

| Robinin | DPPH Radical Scavenging | Activity is attributed to its hydrolysis to Kaempferol |[1]

[2] |

Note: Direct comparative IC50 values for Robinin are scarce. However, studies consistently

show that the aglycone (Kaempferol) possesses stronger in vitro antioxidant activity than its

glycoside forms[4]. The antioxidant effect of Robinin in vivo is primarily mediated by its

conversion to Kaempferol.

Table 3: Comparative Anticancer Activity (Cytotoxicity)
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Cell Line Compound IC50 (µM) Reference

HepG2 (Liver

Cancer)
Kaempferol ~50 µM [4]

CT26 (Colon Cancer) Kaempferol ~40 µM [4]

B16F1 (Melanoma) Kaempferol ~60 µM [4]

| MCF-7 (Breast Cancer) | Robinin | Intracellular concentrations determined post-hydrolysis |[5]

|

Note: Kaempferol demonstrates broad-spectrum anticancer activity by inducing apoptosis and

cell cycle arrest[6][7]. Robinin's anticancer effects are realized after it is taken up by cancer

cells and converted to Kaempferol[5].

Table 4: Comparative Anti-inflammatory Effects

Target / Model Compound Effect Reference

LPS-stimulated

Macrophages
Kaempferol

Inhibition of NO,
TNF-α, IL-6
production

[8][9]

LPS-stimulated

Macrophages
Robinin

Decreased expression

of IL-6, TNF-α, COX-2
[2]

Adjuvant-Induced

Arthritis (Rats)
Robinin

Reduction in

inflammation,

decreased IL-17

[2]

| Mechanism | Both | Inhibition of NF-κB and MAPK signaling pathways |[2][8][9] |

Signaling Pathways and Experimental Workflows
Visualizing the mechanisms of action and experimental procedures is crucial for understanding

the data. The following diagrams were generated using Graphviz (DOT language) to illustrate

key processes.
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1. Seed cells in a
96-well plate

2. Add Robinin or Kaempferol
at various concentrations

3. Incubate for 24-72 hours

4. Add MTT Reagent
(e.g., 0.5 mg/mL)

5. Incubate for 4 hours
(37°C, 5% CO2)

Viable cells convert yellow MTT
to purple formazan crystals

6. Add Solubilization Solution
(e.g., DMSO, SDS-HCl)

7. Incubate to dissolve crystals

8. Measure absorbance
(570 nm)

Calculate % Viability and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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